Cas no 568-42-3 ([1,1'-Bianthracene]-9,9',10,10'-tetrone,4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-, (+)- (9CI))

[1,1'-Bianthracene]-9,9',10,10'-tetrone,4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-, (+)- (9CI) structure
568-42-3 structure
Product Name:[1,1'-Bianthracene]-9,9',10,10'-tetrone,4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-, (+)- (9CI)
CAS No:568-42-3
MF:C30H18O10
MW:538.457929134369
CID:372903
PubChem ID:5380084
Update Time:2025-04-19

[1,1'-Bianthracene]-9,9',10,10'-tetrone,4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bianthracene]-9,9',10,10'-tetrone,4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-, (+)- (9CI)
    • 1,4,5-trihydroxy-2-methyl-8-(4,5,8-trihydroxy-7-methyl-9,10-dioxoanthracen-1-yl)anthracene-9,10-dione
    • IRIDOSKYRIN
    • (1,1'-Bianthracene)-9,9',10,10'-tetrone, 4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-
    • [1,1'-Bianthracene]-9,9',10,10'-tetrone, 4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-
    • 1,1'-Bianthraquinone, 4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-
    • 4,5,8,4',5',8'-hexahydroxy-7,7'-dimethyl-[1,1']bianthryl-9,10,9',10'-tetraone
    • AC1NTFKZ
    • CCRIS 3477
    • 8AZV3YYO98
    • 568-42-3
    • (1,1'-BIANTHRACENE)-9,9',10,10'-TETRONE, 4,4',5,5',8,8'-HEXAHYDROXY-7,7'-DIMETHYL-, (+)-
    • UNII-8AZV3YYO98
    • (+)-IRIDOSKYRIN
    • LANYAHPYMVCCCY-UHFFFAOYSA-N
    • CHEBI:202093
    • DTXSID10205347
    • Inchi： 1S/C30H18O10/c1-9-7-15(33)21-23(25(9)35)27(37)17-11(3-5-13(31)19(17)29(21)39)12-4-6-14(32)20-18(12)28(38)24-22(30(20)40)16(34)8-10(2)26(24)36/h3-8,31-36H,1-2H3
    • InChI Key： LANYAHPYMVCCCY-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=C(C)C=C(C=2C(C2C(=CC=C(C=21)C1=CC=C(C2C(C3C(=CC(C)=C(C=3C(C1=2)=O)O)O)=O)O)O)=O)O)O

Computed Properties

  • Exact Mass: 538.08994
  • Monoisotopic Mass: 538.089997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 1
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190
  • XLogP3: 6.2

Experimental Properties

  • Density: 1.698
  • Boiling Point: 912.4°C at 760 mmHg
  • Flash Point: 519.4°C
  • Refractive Index: 1.808
  • PSA: 189.66

[1,1'-Bianthracene]-9,9',10,10'-tetrone,4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-, (+)- (9CI) Related Literature

Related Categories

568-42-3 ([1,1'-Bianthracene]-9,9',10,10'-tetrone,4,4',5,5',8,8'-hexahydroxy-7,7'-dimethyl-, (+)- (9CI)) Related Products

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